Cas no 104795-85-9 (Methyl 6-chlorobenzo[b]thiophene-2-carboxylate)
![Methyl 6-chlorobenzo[b]thiophene-2-carboxylate structure](https://ossimg.kuujia.com/scimg/105000/104795-85-9x500.png)
104795-85-9 structure
Product Name:Methyl 6-chlorobenzo[b]thiophene-2-carboxylate
CAS No:104795-85-9
MF:C10H7ClO2S
MW:226.679380655289
MDL:MFCD09027103
CID:1027360
PubChem ID:18526200
Update Time:2025-04-20
Methyl 6-chlorobenzo[b]thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-chlorobenzo[b]thiophene-2-carboxylate
- methyl 6-chloro-1-benzothiophene-2-carboxylate
- 6-chlorobenzo[b]thiophene-2-carboxylic acid methyl ester
- 6-chloro-benzo[b]thiophene-2-carboxylic acid methyl ester
- ANW-55222
- CTK6I9615
- SBB097044
- SureCN1397715
- Methyl 6-chloro-1-benzothiophene-2-carboxylate, 6-Chloro-2-(methoxycarbonyl)benzo[b]thiophene
- Methyl 6-Chlorobenzothiophene-2-carboxylate
- O11968
- DB-308381
- MFCD09027103
- CS-0150787
- SY104151
- AKOS005072813
- YKNFICOVOXVEIN-UHFFFAOYSA-N
- AMY30512
- A922032
- 104795-85-9
- GA-0927
- Methyl6-chlorobenzo[b]thiophene-2-carboxylate
- SCHEMBL1397715
- DTXSID20594799
-
- MDL： MFCD09027103
- Inchi： 1S/C10H7ClO2S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3
- InChI Key： YKNFICOVOXVEIN-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C=C(C(=O)OC)SC=2C=1
Computed Properties
- Exact Mass: 225.98600
- Monoisotopic Mass: 225.9855283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 107-109
- Boiling Point: 338.7°C at 760 mmHg
- Flash Point: 158.6±22.3 °C
- Refractive Index: 1.646
- PSA: 54.54000
- LogP: 3.34130
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Methyl 6-chlorobenzo[b]thiophene-2-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C
Methyl 6-chlorobenzo[b]thiophene-2-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 6-chlorobenzo[b]thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MZ568-1g |
Methyl 6-chlorobenzo[b]thiophene-2-carboxylate |
104795-85-9 | 95+% | 1g |
1079.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MZ568-5g |
Methyl 6-chlorobenzo[b]thiophene-2-carboxylate |
104795-85-9 | 95+% | 5g |
2448.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MZ568-50mg |
Methyl 6-chlorobenzo[b]thiophene-2-carboxylate |
104795-85-9 | 95+% | 50mg |
239.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MZ568-250mg |
Methyl 6-chlorobenzo[b]thiophene-2-carboxylate |
104795-85-9 | 95+% | 250mg |
908CNY | 2021-05-07 | |
| Chemenu | CM159092-1g |
Methyl 6-chloro-1-benzothiophene-2-carboxylate |
104795-85-9 | 95% | 1g |
$202 | 2021-06-08 | |
| Chemenu | CM159092-5g |
Methyl 6-chloro-1-benzothiophene-2-carboxylate |
104795-85-9 | 95% | 5g |
$421 | 2021-06-08 | |
| Chemenu | CM159092-10g |
Methyl 6-chloro-1-benzothiophene-2-carboxylate |
104795-85-9 | 95% | 10g |
$608 | 2021-06-08 | |
| Chemenu | CM159092-25g |
Methyl 6-chloro-1-benzothiophene-2-carboxylate |
104795-85-9 | 95% | 25g |
$935 | 2021-06-08 | |
| Ambeed | A285915-250mg |
Methyl 6-chlorobenzo[b]thiophene-2-carboxylate |
104795-85-9 | 95% | 250mg |
$38.0 | 2024-05-30 | |
| Ambeed | A285915-1g |
Methyl 6-chlorobenzo[b]thiophene-2-carboxylate |
104795-85-9 | 95% | 1g |
$46.0 | 2024-05-30 |
Methyl 6-chlorobenzo[b]thiophene-2-carboxylate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
104795-85-9 (Methyl 6-chlorobenzo[b]thiophene-2-carboxylate) Related Products
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